3-fluoro-4-methoxy-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H16FN5O3S/c1-25-14-4-3-12(11-13(14)17)26(23,24)21-8-10-22-9-7-20-16(22)15-18-5-2-6-19-15/h2-7,9,11,21H,8,10H2,1H3
• InChI Key: DMGPZFRFULCYSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2C=CN=C2C3=NC=CC=N3)F
• Molecular Formula: C16H16FN5O3S
• Molecular Weight: 377.4 g/mol

Description

3-fluoro-4-methoxy-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H16FN5O3S and its molecular weight is 377.39. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-4-methoxy-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-4-methoxy-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound belongs to a broader class of chemicals that involve complex synthesis processes and structural analyses to understand their potential applications. For instance, synthesis techniques aim to improve the selectivity and affinity of these compounds for targeted biological receptors or enzymes. Structural analysis, including spectroscopic and photophysical studies, provides insights into the compound's stability, reactivity, and potential for modification for specific applications (Fookes et al., 2008).

Biological Evaluation and Potential Therapeutic Applications

The evaluation of biological activity is crucial for determining the potential therapeutic applications of chemical compounds. Studies have shown that certain benzenesulfonamide derivatives exhibit significant biological activities, including inhibitory effects on enzymes or receptors critical for disease progression. For example, derivatives have been synthesized and evaluated for their cyclooxygenase-2 inhibiting properties, indicating potential for anti-inflammatory applications (Pal et al., 2003). Additionally, research into the synthesis and evaluation of trifluoromethylated imidazo[1,2-a]pyrimidines and benzimidazo[1,2-a]pyrimidines has contributed to the development of compounds with potential biological activity (Jismy et al., 2019).

Anticancer and Antimicrobial Potential

The exploration of benzenesulfonamide derivatives also extends to their anticancer and antimicrobial potential. Studies have demonstrated the cytotoxic activities of certain derivatives, suggesting their role in anti-tumor activity research. The inhibition of specific human cytosolic isoforms by these compounds indicates their potential utility in designing new therapeutic agents (Gul et al., 2016). Moreover, the synthesis of novel derivatives and their evaluation for antimicrobial activity against various bacterial and fungal strains highlight their potential in addressing antibiotic resistance challenges (Sarvaiya et al., 2019).